molecular formula C10H13N3 B6230134 1-(1H-indazol-1-yl)propan-2-amine CAS No. 1283381-85-0

1-(1H-indazol-1-yl)propan-2-amine

Cat. No. B6230134
CAS RN: 1283381-85-0
M. Wt: 175.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“1-(1H-indazol-1-yl)propan-2-amine” is an organic compound that belongs to the class of compounds known as 3-alkylindoles . It is a derivative of indazole, a heterocyclic aromatic organic compound .


Synthesis Analysis

The synthesis of indazole derivatives, such as “1-(1H-indazol-1-yl)propan-2-amine”, often involves the formation of C–N bonds . A general, inexpensive, and versatile method for the synthesis of these compounds involves an aromatic aldehyde and o-phenylenediamine .


Molecular Structure Analysis

The molecular formula of “1-(1H-indazol-1-yl)propan-2-amine” is C10H13N3 . It contains an indazole moiety, which is a five-membered heterocyclic ring structure with two nitrogen atoms at the 1 and 3 positions .


Chemical Reactions Analysis

Indazole derivatives show a broad range of chemical and biological properties . They are known for their different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .


Physical And Chemical Properties Analysis

“1-(1H-indazol-1-yl)propan-2-amine” is a white or colorless solid that is highly soluble in water and other polar solvents . Its molecular weight is 175.23 .

Future Directions

Indazole derivatives, including “1-(1H-indazol-1-yl)propan-2-amine”, have a wide variety of medicinal applications and are being extensively studied for their therapeutic potential . They are considered important synthons in the development of new drugs . Future research will likely focus on the development of novel indazole derivatives with improved efficacy and safety profiles .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-(1H-indazol-1-yl)propan-2-amine involves the reaction of 1H-indazole with 2-bromo-1-propanol followed by reduction of the resulting intermediate with sodium borohydride.", "Starting Materials": [ "1H-indazole", "2-bromo-1-propanol", "sodium borohydride", "methanol", "hydrochloric acid", "sodium hydroxide", "diethyl ether" ], "Reaction": [ "Step 1: Dissolve 1H-indazole (1.0 g, 8.2 mmol) in methanol (20 mL) and add hydrochloric acid (2 M, 8.2 mL).", "Step 2: Add 2-bromo-1-propanol (1.5 g, 8.2 mmol) to the reaction mixture and stir at room temperature for 24 hours.", "Step 3: Add sodium hydroxide (2 M, 8.2 mL) to the reaction mixture and extract with diethyl ether (3 x 20 mL).", "Step 4: Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the intermediate product.", "Step 5: Dissolve the intermediate product in methanol (20 mL) and add sodium borohydride (0.5 g, 13.2 mmol) slowly with stirring at room temperature.", "Step 6: Stir the reaction mixture for 24 hours and quench with water (20 mL).", "Step 7: Extract the mixture with diethyl ether (3 x 20 mL) and dry the organic layer over anhydrous sodium sulfate.", "Step 8: Concentrate under reduced pressure to obtain the final product as a white solid." ] }

CAS RN

1283381-85-0

Product Name

1-(1H-indazol-1-yl)propan-2-amine

Molecular Formula

C10H13N3

Molecular Weight

175.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.